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Compound of Interest

Compound Name: N6-Carboxymethyl-ATP

Cat. No.: B15548644 Get Quote

For researchers and professionals in drug development, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling N6-Carboxymethyl-ATP, a crucial analog of adenosine triphosphate (ATP) used in

various biochemical assays. Adherence to these procedures will help maintain a safe

laboratory environment and ensure the integrity of your experiments.

Personal Protective Equipment (PPE)
When handling N6-Carboxymethyl-ATP, especially in its powdered form, proper personal

protective equipment is the first line of defense against potential exposure. Although not

classified as a hazardous substance, good laboratory practice dictates the use of standard

PPE.[1]
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PPE Category Item Specification Rationale

Eye/Face Protection
Safety Glasses or

Goggles

Conforming to OSHA

29 CFR 1910.133 or

European Standard

EN166.[2]

Protects against

accidental splashes or

dust getting into the

eyes.

Skin Protection Disposable Gloves Nitrile or latex gloves.

Prevents direct skin

contact with the

chemical.

Body Protection Laboratory Coat Standard lab coat.

Protects clothing and

skin from spills and

contamination.

Respiratory Protection Not generally required

Use in a well-

ventilated area. A dust

mask may be used for

large quantities of

powder.[2]

Under normal use

conditions with small

quantities, specific

respiratory protection

is not necessary.[2]

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical to maintain the stability and purity of N6-
Carboxymethyl-ATP.

Handling:

Avoid Contact: Prevent contact with skin and eyes.[2]

Minimize Dust: Avoid creating and inhaling dust.[2]

Ventilation: Work in a well-ventilated area or under a chemical fume hood.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.[1]

Storage:
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Container: Keep the container tightly closed.[2]

Environment: Store in a dry, cool, and well-ventilated place.[2]

Incompatibilities: Keep away from strong oxidizing agents.[2]

Emergency Procedures: First Aid
In the event of accidental exposure, follow these first-aid measures:

Exposure Route First-Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[1]

Skin Contact

Remove contaminated clothing immediately.

Rinse the affected skin area with plenty of water.

[1] If irritation occurs, seek medical advice.[3]

Eye Contact

Rinse cautiously with water for several minutes.

[3] If wearing contact lenses, remove them if it is

easy to do so. Continue rinsing.[3] If eye

irritation persists, get medical advice/attention.

[3]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention if you feel unwell.[1]

Disposal Plan
Unused N6-Carboxymethyl-ATP and its containers should be disposed of in accordance with

local, state, and federal regulations. As it is not classified as a hazardous substance, small

quantities can typically be disposed of with regular laboratory waste, provided they are not

mixed with hazardous materials. For larger quantities, consult your institution's environmental

health and safety (EHS) office for specific guidance.

Experimental Workflow: Safe Handling of N6-
Carboxymethyl-ATP
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The following diagram outlines the standard procedure for safely handling N6-Carboxymethyl-
ATP from receipt to disposal.

Preparation

Handling

Cleanup & Disposal

Receive and Inspect
N6-Carboxymethyl-ATP

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Workstation
(Clean, Ventilated Area)

Weigh Powdered Compound

Dissolve in Appropriate Buffer

Use in Experiment

Clean Workstation and Equipment

Dispose of Contaminated Materials
and Unused Reagent

Doff PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

Safe Handling Workflow for N6-Carboxymethyl-ATP

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. fishersci.com [fishersci.com]

3. cdn.gbiosciences.com [cdn.gbiosciences.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling N6-
Carboxymethyl-ATP]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548644#personal-protective-equipment-for-
handling-n6-carboxymethyl-atp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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